57-13-6

Urea

In Stock

• CAS RN:
• 57-13-6

• Formula:
• CH4N2O
  NH2CONH2
  CH4N2O
  NH2CONH2

• InChI:
• InChI=1S/CH4N2O/c2-1(3)4/h(H4,2,3,4)

• InChIKey:
• XSQUKJJJFZCRTK-UHFFFAOYSA-N

• Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards
  Urea is a chaotropic agent and is used for protein denaturation. It disturbs the hydrogen bonds in the secondary, tertiary and quaternary structure of proteins. It can also disturb hydrogen bonding present in DNA secondary structure.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Urea is a nitrogenous compound containing a carbonyl group attached to two ami...

Dibenzo[b,f]thiepin

• CAS RN:
• 257-13-6

• Formula:
• C14H10S

• InChI:
• InChI=1S/C14H10S/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)15-13/h1-10H

• InChIKey:
• KMAWVRYYKYVCNR-UHFFFAOYSA-N

• Dibenzo[b,f]thiepin is a useful research compound. Its molecular formula is C14H10S and its molecular weight is 210.30 g/mol. The purity is usually 95%.

4-(4-Fluorophenyl)-6-phenylpyrimidin-2-amine

In Stock

• CAS RN:
• 84857-13-6

• Formula:
• C16H12FN3

• InChI:
• InChI=1S/C16H12FN3/c17-13-8-6-12(7-9-13)15-10-14(19-16(18)20-15)11-4-2-1-3-5-11/h1-10H,(H2,18,19,20)

• InChIKey:
• VCBZFQIBJMJPMA-UHFFFAOYSA-N

• 4-(4-Fluorophenyl)-6-phenylpyrimidin-2-amine is a useful research compound. Its molecular formula is C16H12FN3 and its molecular weight is 265.28 g/mol. The purity is usually 95%.

Cobalt borate neodecanoate

Usually In Stock

• CAS RN:
• 68457-13-6

• Formula:
• C10H19BCoO5-4

• InChI:
• InChI=1S/C10H20O2.BO3.Co/c1-10(2,3)8-6-4-5-7-9(11)12;2-1(3)4;/h4-8H2,1-3H3,(H,11,12);;/q;-3;/p-1

• InChIKey:
• NZIQHAWDALUPSR-UHFFFAOYSA-M

• Cobalt borate neodecanoate is a useful research compound. Its molecular formula is C10H19BCoO5-4 and its molecular weight is 289.00 g/mol. The purity is usually 95%.

Ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate

In Stock

• CAS RN:
• 76157-13-6

• Formula:
• C10H11N3O2

• InChI:
• InChI=1S/C10H11N3O2/c1-2-15-10(14)8-9(11)13-6-4-3-5-7(13)12-8/h3-6H,2,11H2,1H3

• InChIKey:
• ZYZKPUSLGMLJBT-UHFFFAOYSA-N

• Ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.217. The purity is usually 95%.

2-(3,4-Dichlorostyryl)-1-methylquinolin-1-ium iodide

Usually In Stock

• CAS RN:
• 110357-13-6

• Formula:
• C18H14Cl2IN

• InChI:
• InChI=1S/C18H14Cl2N.HI/c1-21-15(10-8-14-4-2-3-5-18(14)21)9-6-13-7-11-16(19)17(20)12-13;/h2-12H,1H3;1H/q+1;/p-1/b9-6+;

• InChIKey:
• GJUKMKRKQZVHSR-MLBSPLJJSA-M

• 2-(3,4-Dichlorostyryl)-1-methylquinolin-1-ium iodide is a useful research compound. Its molecular formula is C18H14Cl2IN and its molecular weight is 442.12. The purity is usually 95%.

Ethyl 3-amino-4-chloro-4,4-difluorobut-2-enoate

In Stock

• CAS RN:
• 136757-13-6

• Formula:
• C6H8ClF2NO2

• InChI:
• InChI=1S/C6H8ClF2NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h3H,2,10H2,1H3/b4-3-

• InChIKey:
• WYSNKGPBXWKIQK-UHFFFAOYSA-N

• Ethyl 3-amino-4-chloro-4,4-difluorobut-2-enoate is a useful research compound. Its molecular formula is C6H8ClF2NO2 and its molecular weight is 199.58. The purity is usually 95%.

N1-(2,4-difluorophenyl)-N2-isobutyloxalamide

In Stock

• CAS RN:
• 898357-13-6

• Formula:
• C12H14F2N2O2

• InChI:
• InChI=1S/C12H14F2N2O2/c1-7(2)6-15-11(17)12(18)16-10-4-3-8(13)5-9(10)14/h3-5,7H,6H2,1-2H3,(H,15,17)(H,16,18)

• InChIKey:
• FLROFEITUOYGCZ-UHFFFAOYSA-N

• N1-(2,4-difluorophenyl)-N2-isobutyloxalamide is a useful research compound. Its molecular formula is C12H14F2N2O2 and its molecular weight is 256.253. The purity is usually 95%.

3-(1,3-Dioxan-2-YL)-3'-iodo-4'-methylpropiophenone

In Stock

• CAS RN:
• 898757-13-6

• Formula:
• C14H17IO3

• InChI:
• InChI=1S/C14H17IO3/c1-10-3-4-11(9-12(10)15)13(16)5-6-14-17-7-2-8-18-14/h3-4,9,14H,2,5-8H2,1H3

• InChIKey:
• XUIASYWSJKQZDO-UHFFFAOYSA-N

• 3-(1,3-Dioxan-2-YL)-3'-iodo-4'-methylpropiophenone is a useful research compound. Its molecular formula is C14H17IO3 and its molecular weight is 360.19 g/mol. The purity is usually 95%.

(2S,3R)-2-amino-3-hydroxy-4,4-dimethylpentanoic acid;hydrate

Usually In Stock

• CAS RN:
• 212757-13-6

• Formula:
• C7H17NO4

• InChI:
• InChI=1S/C7H15NO3.H2O/c1-7(2,3)5(9)4(8)6(10)11;/h4-5,9H,8H2,1-3H3,(H,10,11);1H2/t4-,5-;/m0./s1

• InChIKey:
• JWQGGGXFATWZFS-FHAQVOQBSA-N

• (2S,3R)-2-amino-3-hydroxy-4,4-dimethylpentanoic acid;hydrate is a useful research compound. Its molecular formula is C7H17NO4 and its molecular weight is 179.21 g/mol. The purity is usually 95%.

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carbaldehyde

Usually In Stock

• CAS RN:
• 474957-13-6

• Formula:
• C7H9N3O

• InChI:
• InChI=1S/C7H9N3O/c11-5-6-4-9-10-3-1-2-8-7(6)10/h4-5,8H,1-3H2

• InChIKey:
• AGEYKPIBIYCOOE-UHFFFAOYSA-N

• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carbaldehyde is a useful research compound. Its molecular formula is C7H9N3O and its molecular weight is 151.17. The purity is usually 95%.

N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)-1-benzofuran-2-carboxamide

• CAS RN:
• 929857-13-6

• Formula:
• C22H23N3O4

• InChI:
• InChI=1S/C22H23N3O4/c26-21(23-9-10-25-11-13-28-14-12-25)17-6-2-3-7-18(17)24-22(27)20-15-16-5-1-4-8-19(16)29-20/h1-8,15H,9-14H2,(H,23,26)(H,24,27)

• InChIKey:
• HHWJROSOLRMNRF-UHFFFAOYSA-N

• N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.4g/mol. The purity is usually 95%.

2,3,6,7-Tetrahydrofuro[2,3-f][1]benzofuran-4-carbaldehyde

In Stock

• CAS RN:
• 178557-13-6

• Formula:
• C11H10O3

• InChI:
• InChI=1S/C11H10O3/c12-6-9-8-2-4-13-10(8)5-7-1-3-14-11(7)9/h5-6H,1-4H2

• InChIKey:
• ZAIUECZNMRBIFU-UHFFFAOYSA-N

• 2,3,6,7-Tetrahydrofuro[2,3-f][1]benzofuran-4-carbaldehyde, also known as 2,3,6,7-Tetrahydrofuro[2,3-f][1]benzofuran-4-carbaldehyde, is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.

2-(2-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 1027757-13-6

• Formula:
• C19H23BO3

• InChI:
• InChI=1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-12-8-9-13-17(16)21-14-15-10-6-5-7-11-15/h5-13H,14H2,1-4H3

• InChIKey:
• OYMQYMSYMNEKLI-UHFFFAOYSA-N

• 2-(2-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C19H23BO3 and its molecular weight is 310.2 g/mol. The purity is usually 95%.

1'-(3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

In Stock

• CAS RN:
• 1797857-13-6

• Formula:
• C25H25N3O5

• InChI:
• InChI=1S/C25H25N3O5/c1-27-21(15-20(26-27)18-14-16(31-2)8-9-22(18)32-3)23(29)28-12-10-25(11-13-28)19-7-5-4-6-17(19)24(30)33-25/h4-9,14-15H,10-13H2,1-3H3

• InChIKey:
• RNANWXIPJMTGIB-UHFFFAOYSA-N

• 1'-(3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one is a useful research compound. Its molecular formula is C25H25N3O5 and its molecular weight is 447.491. The purity is usually 95%.

Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone

In Stock

• CAS RN:
• 2060057-13-6

• Formula:
• C6H9NO2S

• InChI:
• InChI=1S/C6H9NO2S/c1-5-6(3-4-9-5)10(2,7)8/h3-4,7H,1-2H3

• InChIKey:
• DOCNAESLZRGJHL-UHFFFAOYSA-N

• Imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone is a useful research compound. Its molecular formula is C6H9NO2S and its molecular weight is 159.2. The purity is usually 95%.

N-(1-cyanocyclohexyl)-2-[(2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl)amino]acetamide

Usually In Stock

• CAS RN:
• 2094357-13-6

• Formula:
• C17H24N4O2S

• InChI:
• InChI=1S/C17H24N4O2S/c1-24(2,23)21-15-9-5-4-8-14(15)19-12-16(22)20-17(13-18)10-6-3-7-11-17/h4-5,8-9,19H,3,6-7,10-12H2,1-2H3,(H,20,22)

• InChIKey:
• GFXCLXCMSAPHPB-UHFFFAOYSA-N

• N-(1-cyanocyclohexyl)-2-[(2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl)amino]acetamide is a useful research compound. Its molecular formula is C17H24N4O2S and its molecular weight is 348.47. The purity is usually 95%.

N-[1-(5-Chloropyridin-2-yl)ethyl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-13-6

• Formula:
• C11H13ClN2O

• InChI:
• InChI=1S/C11H13ClN2O/c1-4-11(15)14(3)8(2)10-6-5-9(12)7-13-10/h4-8H,1H2,2-3H3

• InChIKey:
• SZQMYHSKAJVZSZ-UHFFFAOYSA-N

• N-[1-(5-Chloropyridin-2-yl)ethyl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C11H13ClN2O and its molecular weight is 224.69. The purity is usually 95%.